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Vimirogant (VTP-43742) Drug Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vimirogant

CAS No.: 1802706-04-2

Cat. No.: S546768

Attribute Details

Drug Type Small Molecule [1]

Mechanism of Action RORyt Inverse Agonist [1] [2] [3]

Molecular Target RAR-related orphan receptor gamma t (RORyt) [1] [2]
Therapeutic Axis IL-23/Th17 pathway [2] [3]

Highest Phase Reached Phase 2 [1] [2]

Development Status Discontinued (as of 2018) [1] [2]

Indications Studied Plaque Psoriasis, Psoriatic Arthritis, Dry Eye Syndromes [1]

Mechanism of Action and Preclinical Context

Vimirogant was designed to orally target the IL-23/Th17 axis, a key pathway in autoimmune diseases like
psoriasis. Unlike biologic drugs that inhibit specific cytokines like IL-17 or IL-23, Vimirogant acts upstream
by inhibiting RORyt, the master transcription factor for the differentiation and function of pro-inflammatory

Th17 cells [2] [3]. This mechanism offered the potential for a broader regulation of Th17-driven pathology.
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The following diagram illustrates the targeted signaling pathway and the strategic point of Vimirogant's

intervention.
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> Vimirogant inhibits the RORyt transcription factor, acting upstream in the IL-23/Th17 pathway to

suppress the production of multiple pro-inflammatory cytokines.

While detailed protocols for Vimirogant are unavailable, research into similar RORyt antagonists typically

involves in vitro and in vivo models [2] [3]:

¢ In vitro assessments include Reporter Gene Assays (RGA) to measure RORyt inhibition, human
whole blood assays to quantify IL-17 suppression, and tests for drug-like properties.
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¢ In vivo models commonly use murine models of autoimmune disease, such as experimental
autoimmune encephalitis (EAE) or imiquimod-induced psoriasis, to evaluate the compound's ability to
reduce disease pathology.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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